Cas no 2357274-89-4 (1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2357274-89-4
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5656215
• PubChem ID: 165886651
• Update Time: 2025-06-11

1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728235
• 2357274-89-4
• 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid

• Inchi： 1S/C12H19F2NO4/c1-10(2,3)19-9(18)15-6-4-5-11(8(16)17)7-12(11,13)14/h4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： CLOIEYZDGIBPKO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CCCNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2357274-89-4)

In the realm of synthetic organic chemistry and pharmaceutical intermediates, 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2357274-89-4) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its difluorocyclopropane core and tert-butoxycarbonyl (Boc)-protected amine moiety, serves as a critical building block in drug discovery and material science. Researchers and industry professionals frequently search for its synthetic routes, physicochemical properties, and potential biological activities, making it a subject of ongoing scientific exploration.

The molecular structure of 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid combines a cyclopropane ring with two fluorine atoms at the 2-position, enhancing its metabolic stability and lipophilicity—a trait highly sought after in medicinal chemistry. The presence of the Boc group offers selective deprotection capabilities, enabling its use in peptide coupling and prodrug design. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, as computational tools optimize its synthesis while minimizing environmental impact.

From a synthetic perspective, the preparation of CAS No. 2357274-89-4 often involves multi-step reactions, including cyclopropanation, fluorination, and Boc protection. These methods align with the growing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards like ICH guidelines.

The applications of 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its fluorinated cyclopropane scaffold is investigated in agrochemicals and bioconjugation technologies, addressing global challenges such as crop protection and targeted drug delivery. Furthermore, its compatibility with click chemistry and bioorthogonal reactions positions it as a valuable tool in chemical biology research.

In the context of market trends, the demand for fluorinated compounds like CAS No. 2357274-89-4 continues to rise, driven by their role in next-generation therapeutics. Searches for "fluorine in drug design" and "Boc-protected amines" reflect the compound's relevance in modern chemistry. As sustainability gains traction, innovations in catalytic fluorination and solvent-free synthesis are expected to shape its future production.

In summary, 1-(3-{(tert-butoxy)carbonylamino}propyl)-2,2-difluorocyclopropane-1-carboxylic acid exemplifies the intersection of structural innovation and practical utility. Its CAS No. 2357274-89-4 serves as a gateway to advancements in life sciences and material engineering, resonating with both academic and industrial stakeholders. By leveraging cutting-edge techniques and aligning with sustainable practices, this compound is poised to remain a cornerstone of chemical research.